N-cyclopentyl-2-[(4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide

• IUPAC Name: N-cyclopentyl-2-[(4-phenyl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C15H18N4OS/c20-14(17-12-6-4-5-7-12)10-21-15-18-16-11-19(15)13-8-2-1-3-9-13/h1-3,8-9,11-12H,4-7,10H2,(H,17,20)
• InChI Key: GVXXAUIUJZFNMB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)CSC2=NN=CN2C3=CC=CC=C3
• Molecular Formula: C15H18N4OS
• Molecular Weight: 302.4 g/mol
• Solubility: >45.4 [ug/mL] (The mean of the results at pH 7.4)

Description

N-cyclopentyl-2-[(4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide is a chemical compound that belongs to the class of thioacetamides. It is used in scientific research for its potential therapeutic properties and has been shown to have promising results in various studies.

Mechanism of Action

The exact mechanism of action of N-cyclopentyl-2-[(4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide is not yet fully understood. However, it is believed to interact with various receptors in the central nervous system, including GABA receptors and adenosine receptors.
Biochemical and Physiological Effects:
N-cyclopentyl-2-[(4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain, as well as improve cognitive function in animal models. Additionally, it has been shown to have anticonvulsant effects and may be useful in treating epilepsy.

Advantages and Limitations for Lab Experiments

One advantage of using N-cyclopentyl-2-[(4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide in lab experiments is its potential therapeutic properties. It has been shown to have promising results in various studies and may be useful in developing new treatments for neurological disorders. However, one limitation is that its exact mechanism of action is not yet fully understood, which may make it difficult to develop targeted therapies.

Future Directions

There are several future directions for research on N-cyclopentyl-2-[(4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide. One potential direction is to further investigate its potential therapeutic properties and develop targeted therapies for neurological disorders. Additionally, more research is needed to fully understand its mechanism of action and how it interacts with various receptors in the central nervous system. Finally, future research may focus on developing more efficient synthesis methods for N-cyclopentyl-2-[(4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide to make it more accessible for scientific research.

Synthesis Methods

The synthesis of N-cyclopentyl-2-[(4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide involves the reaction of cyclopentanone, thiosemicarbazide, and phenyl isocyanate under reflux conditions. The resulting product is then purified through recrystallization to obtain the desired compound.

Scientific Research Applications

N-cyclopentyl-2-[(4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide has been extensively studied for its potential therapeutic properties. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant effects. Additionally, it has been studied for its potential use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.